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Compound of Interest

Compound Name:
4-Chloro-3-fluoro-2-

hydroxybenzaldehyde

CAS No.: 1427431-22-8

Cat. No.: B2502932

Get Quote

Technical Monograph: 4-Chloro-3-fluoro-2-
hydroxybenzaldehyde
CAS Number: 1427431-22-8 | Molecular Formula: C₇H₄ClFO₂ | Molecular Weight: 174.56 g/mol

[1][2][3]

Executive Summary
4-Chloro-3-fluoro-2-hydroxybenzaldehyde is a polysubstituted aromatic aldehyde

characterized by a unique substitution pattern that imparts distinct electronic and steric

properties.[1] As a derivative of salicylaldehyde, it serves as a critical intermediate in the

development of Schiff base ligands, pharmaceutical active ingredients (APIs), and

agrochemicals.

The compound’s utility is driven by three key structural features:
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The 2-Hydroxybenzaldehyde (Salicylaldehyde) Core: Enables the formation of chelating

ligands (e.g., Salen complexes) and heterocycles (e.g., coumarins, chromones).

The 4-Chloro Substituent: Positioned para to the aldehyde group, this halogen is activated

for nucleophilic aromatic substitution (SₙAr), allowing for further functionalization.

The 3-Fluoro Substituent: Modulates the pKa of the phenolic hydroxyl and influences

metabolic stability and lipophilicity in drug design.

Chemical Identity & Physicochemical Properties[1]
[4][5][6][7]
The following data summarizes the core identification parameters for researchers and process

chemists.
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Parameter Value Note

IUPAC Name
4-Chloro-3-fluoro-2-

hydroxybenzaldehyde

CAS Number 1427431-22-8

SMILES Oc1c(F)c(Cl)ccc1C=O

InChIKey
ZFUQUXFPLCOSKH-

UHFFFAOYSA-N

Appearance Off-white to pale yellow solid
Typical for halogenated

salicylaldehydes

Melting Point 119–124 °C (Predicted)
Experimental values vary by

purity/polymorph

Boiling Point
~213–214 °C (Predicted at 760

mmHg)

pKa (Phenol) ~6.5–7.0 (Predicted)

Lower than unsubstituted

phenol (9.[1][2][3][4]95) due to

electron-withdrawing F/Cl/CHO

groups

LogP ~2.34 Moderate lipophilicity

Synthetic Pathways & Manufacturing[1]
The synthesis of 4-Chloro-3-fluoro-2-hydroxybenzaldehyde typically proceeds via the ortho-

formylation of the corresponding phenol precursor, 2-fluoro-3-chlorophenol.[1] The choice of

formylation method is critical to ensure regioselectivity (ortho to the hydroxyl group).

Retrosynthetic Analysis
The most reliable route involves the Magnesium-Mediated Formylation (Duff-like or Skattebøl

conditions), which offers superior regioselectivity compared to the classical Reimer-Tiemann

reaction.[1]
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Reaction Conditions

2-Fluoro-3-chloroaniline
(Starting Material)

2-Fluoro-3-chlorophenol
(Key Intermediate)

 Diazotization &
 Hydrolysis

(NaNO2, H2SO4, H2O) 4-Chloro-3-fluoro-
2-hydroxybenzaldehyde

(Target)

 Mg-Mediated Formylation
(MgCl2, (CH2O)n, Et3N)

Step 2 Specifics:
1. MgCl2 + Et3N + Paraformaldehyde

2. Reflux in MeCN or THF
3. Acidic Workup (HCl)

Click to download full resolution via product page

Figure 1: Synthetic pathway from commercially available aniline precursors.[5][6]

Detailed Experimental Protocol (Recommended)
Method: Magnesium-Mediated Ortho-Formylation Rationale: This method minimizes the

formation of para-isomers and avoids the harsh conditions of the Reimer-Tiemann reaction.[1]

Reagent Preparation: In a dry multi-neck flask under nitrogen, dissolve 2-fluoro-3-

chlorophenol (1.0 eq) in anhydrous acetonitrile (MeCN) or THF.

Base Addition: Add Triethylamine (Et₃N) (3.75 eq) followed by anhydrous Magnesium

Chloride (MgCl₂) (1.5 eq). The mixture may become slightly exothermic as the magnesium

phenoxide forms. Stir for 30 minutes at room temperature.

Formylation: Add Paraformaldehyde (6.75 eq) in one portion.

Reaction: Heat the mixture to reflux (~80°C for MeCN) and monitor by TLC/HPLC. Reaction

time is typically 4–8 hours.

Workup: Cool the reaction to room temperature. Quench by pouring into cold 1N HCl (pH

should be <3 to hydrolyze the intermediate magnesium complex). Extract with Ethyl Acetate

(EtOAc).

Purification: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via

recrystallization (EtOH/Water) or flash column chromatography (Hexane/EtOAc gradient).
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Reactivity Profile & Applications
The chemical behavior of 4-Chloro-3-fluoro-2-hydroxybenzaldehyde is defined by the

interplay between its three functional groups.

Nucleophilic Aromatic Substitution (SₙAr)
The chlorine atom at the C4 position is activated for substitution because it is para to the

electron-withdrawing formyl (CHO) group.

Reaction: Reaction with amines, thiols, or alkoxides.

Application: Synthesis of diverse 4-substituted salicylaldehydes for SAR studies in kinase

inhibitor discovery.[1]

Schiff Base Formation (Ligand Synthesis)
The 2-hydroxybenzaldehyde motif is the classic precursor for Salen ligands.

Reaction: Condensation with diamines (e.g., ethylenediamine, 1,2-diaminocyclohexane).

Utility: The resulting metal complexes (Co, Mn, Cr) are used in asymmetric catalysis (e.g.,

Jacobsen epoxidation). The fluorine substituent at C3 influences the electronic bite angle

and Lewis acidity of the central metal.

Heterocycle Synthesis
Coumarins: Perkin reaction with acetic anhydride.

Chromones: Reaction with ketones via aldol condensation followed by oxidative cyclization.
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Figure 2: Divergent reactivity profile demonstrating the compound's versatility as a scaffold.[1]

Pharmaceutical Relevance
This compound acts as a scaffold for "Fragment-Based Drug Discovery" (FBDD).[1]

Kinase Inhibition: The halogenated phenol motif mimics the ATP-binding pocket interactions

in several kinases.[1] The 3-Fluoro group specifically can form non-covalent interactions (C-

F···H-N) with backbone amides.

Metabolic Stability: The strategic placement of Fluorine (C3) and Chlorine (C4) blocks

metabolic oxidation at these positions, potentially increasing the half-life of derived drugs.

Safety & Handling Guidelines
Signal Word:WARNING GHS Classifications:

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) if handling

the solid powder to prevent inhalation.
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Storage: Store in a cool, dry place under an inert atmosphere (Argon/Nitrogen). Aldehydes

can oxidize to carboxylic acids (benzoic acid derivatives) upon prolonged exposure to air.

Spill Cleanup: Sweep up dry spills to avoid dust generation. Neutralize residues with a dilute

bicarbonate solution before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://downloads.ossila.com/msds/3-fluoro-2-hydroxybenzaldehyde.pdf
https://www.benchchem.com/product/b2502932/docs#4-chloro-3-fluoro-2-hydroxybenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b2502932/docs#4-chloro-3-fluoro-2-hydroxybenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b2502932/docs#4-chloro-3-fluoro-2-hydroxybenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b2502932/docs#4-chloro-3-fluoro-2-hydroxybenzaldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b2502932?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2502932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

